Cas no 1204333-47-0 (3-Bromo-2-fluorophenacyl Bromide)

• Product Name: 3-Bromo-2-fluorophenacyl Bromide
• CAS No: 1204333-47-0
• MF: C₈H₅Br₂FO
• MW: 295.931104421616
• MDL: MFCD16140216
• CID: 2624839
• PubChem ID: 53484324
• Update Time: 2025-05-20

3-Bromo-2-fluorophenacyl Bromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluorophenacyl Bromide
• DTXSID30703916
• 2-Bromo-1-(3-bromo-2-fluorophenyl)ethan-1-one, 2,3'-Dibromo-2'-fluoroacetophenone
• AKOS027385116
• CS-0188039
• SY354846
• D83311
• 2-Bromo-1-(3-bromo-2-fluorophenyl)ethan-1-one
• 1204333-47-0
• SCHEMBL22051489
• PS-9973
• MFCD16140216

• MDL： MFCD16140216
• Inchi： 1S/C8H5Br2FO/c9-4-7(12)5-2-1-3-6(10)8(5)11/h1-3H,4H2
• InChI Key： KIEKKGYJVKMVTG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CBr)=O)=C1F

Computed Properties

• Exact Mass: 295.86707g/mol
• Monoisotopic Mass: 293.86912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Bromo-2-fluorophenacyl Bromide

Introduction to 3-Bromo-2-Fluorophenacyl Bromide (CAS No. 1204333-47-0)

3-Bromo-2-fluorophenacyl bromide, also known by its CAS number 1204333-47-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom at the third position and a fluorine atom at the second position on the phenacyl group. The presence of these halogens imparts distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-bromo-2-fluorophenacyl bromide involves advanced organic chemistry techniques, often utilizing multi-step reactions to achieve the desired substitution patterns on the aromatic ring. Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of new pharmaceutical agents with improved bioavailability and efficacy.

One of the most notable applications of 1204333-47-0 is in medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its potential in targeting various disease states, including cancer and neurodegenerative disorders. For instance, a study published in 2023 demonstrated that derivatives of this compound exhibit promising anti-cancer activity by selectively inhibiting specific kinases involved in tumor growth.

In addition to its role in drug development, 3-bromo-2-fluorophenacyl bromide has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Recent advancements in this area have leveraged its ability to form stable charge transfer complexes, which are essential for efficient electron transport in devices like organic light-emitting diodes (OLEDs).

The chemical stability and reactivity of CAS No. 1204333-47-0 have been extensively studied, providing insights into its behavior under various reaction conditions. For example, investigations into its reactivity towards nucleophilic aromatic substitution have revealed that the presence of both bromine and fluorine atoms significantly influences the reaction kinetics and selectivity.

In terms of safety and handling, proper precautions must be taken when working with 1204333-47-0. Although it is not classified as a hazardous material under standard conditions, exposure to this compound should be minimized to avoid potential health risks. Storage guidelines recommend keeping it in a cool, dry place away from direct sunlight to maintain its stability.

The continued exploration of 3-bromo-2-fluorophenacyl bromide's properties and applications underscores its importance as a versatile building block in modern chemistry. As research progresses, it is anticipated that this compound will contribute to breakthroughs in diverse fields, from healthcare to advanced materials.